(1-Imidazolyl)acetaldehyde dimethylacetal

• Molecular Formula: C7H12N2O2
• Molecular Weight: 156.18 g/mol
• IUPAC Name: 1-(2,2-dimethoxyethyl)imidazole
• InChI: InChI=1S/C7H12N2O2/c1-10-7(11-2)5-9-4-3-8-6-9/h3-4,6-7H,5H2,1-2H3
• InChI Key: YREPEXAYKZWBSE-UHFFFAOYSA-N
• Canonical SMILES: COC(CN1C=CN=C1)OC

Description

(1-Imidazolyl)acetaldehyde dimethylacetal is a useful research compound. Its molecular formula is C7H12N2O2 and its molecular weight is 156.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve sodium spheres (2.3 g) in dry methanol (100 ml) at room temperature, add imidazole (6.3 ml) and stir for 1 hour at room temperature. Add bromoacetaldehyde dimethylacetal (11.8 ml) and heat the resultant mixture overnight at reflux. Evaporate the solvent in vacuo, partition the resultant residue between EtOAc and water, dry the organic layer over MgSO4, and evaporate the solvent. Purify the resultant residue by flash chromatography on SiO2 (250 g), eluting with 4% CH3OH in CH2Cl2. Combine the desired fractions and evaporate the solvent to obtain (1-imidazolyl)acetaldehyde dimethylacetal.